Cas no 5001-36-5 (2-(Isopropylideneaminooxy)propionic acid)
2-(Isopropylideneaminooxy)propionic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(Isopropylideneaminooxy)propionic acid
- 2-isopropylidenaminooxy-propionic acid
- isopropylideneaminooxypropionic acid
- .alpha.-Isopropylideneaminooxypropionic acid
- d,l-a-(Isopropylideneaminooxy)propionic acid
- NSC54803
- 2-{[(1-methylethylidene)amino]oxy}propanoic acid
- NSC135893
- NSC-171263
- (+/-)-alpha-(isopropylideneaminooxy)propionic acid
- 2-(isopropylideneamino)oxypropanoic acid
- AKOS006220777
- 2-(propan-2-ylideneamino)oxypropanoic acid
- 2-([(1-Methylethylidene)amino]oxy)propanoic acid #
- 2009-90-7
- 2-Isopropylideneaminooxypropionic acid
- NSC135897
- 5001-36-5
- NSC171263
- A827932
- 2-(propan-2-ylideneaminooxy)propanoic acid
- NSC-135897
- DTXSID201236264
- NSC-54803
- FT-0608827
- 2-[[(1-Methylethylidene)amino]oxy]propanoic acid
- MFCD00040908
- 2-(isopropylideneamino)oxypropionic acid
- NSC-135893
- SCHEMBL731801
- DB-051717
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- MDL: MFCD00040908
- Inchi: 1S/C6H11NO3/c1-4(2)7-10-5(3)6(8)9/h5H,1-3H3,(H,8,9)
- InChI Key: DVTXLOLRLNACCF-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)C)/N=C(\C)/C
- BRN: 1723218
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.5
Experimental Properties
- Color/Form: White solid
- Density: 1.09g/cm3
- Melting Point: 53-57°C
- Boiling Point: 235.8ºC at 760 mmHg
- Flash Point: 96.4ºC
- Refractive Index: 1.454
- PSA: 58.89000
- LogP: 0.87190
- Solubility: Uncertain
2-(Isopropylideneaminooxy)propionic acid Security Information
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
2-(Isopropylideneaminooxy)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10110-1g |
2-(Isopropylideneaminooxy)propionic acid, 97% |
5001-36-5 | 97% | 1g |
¥1284.00 | 2023-03-16 | |
| abcr | AB178920-1g |
2-(Isopropylideneaminooxy)propionic acid, 97%; . |
5001-36-5 | 97% | 1g |
€273.40 | 2025-04-18 | |
| abcr | AB178920-5g |
2-(Isopropylideneaminooxy)propionic acid, 97%; . |
5001-36-5 | 97% | 5g |
€738.40 | 2025-04-18 |
2-(Isopropylideneaminooxy)propionic acid Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-(Isopropylideneaminooxy)propionic acid
2-(Isopropylideneaminooxy)propionic Acid (CAS No: 5001-36-5)
The compound 2-(Isopropylideneaminooxy)propionic Acid (CAS No: 5001-36-5) is a significant organic compound with diverse applications in the fields of chemistry, materials science, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an isopropylidene group attached to an amino-oxy functional group and a propionic acid moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.
Recent studies have highlighted the potential of 2-(Isopropylideneaminooxy)propionic Acid in advanced materials synthesis, particularly in the development of biodegradable polymers and eco-friendly materials. Researchers have explored its ability to form stable polymer networks under specific conditions, which could revolutionize the packaging and biomedical industries by offering sustainable alternatives to traditional plastics.
In the pharmaceutical sector, this compound has shown promise as a precursor for drug delivery systems. Its unique functional groups allow for controlled drug release mechanisms, enhancing therapeutic efficacy while minimizing side effects. For instance, studies published in *Journal of Controlled Release* have demonstrated its potential in creating stimuli-responsive drug carriers that release medication in response to environmental changes such as pH or temperature.
The synthesis of 2-(Isopropylideneaminooxy)propionic Acid involves a multi-step process that typically begins with the preparation of the amino-oxy intermediate followed by alkylation and subsequent acidification steps. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing production costs and improving yield rates significantly.
Moreover, the compound's role in green chemistry has been a focal point of recent research. Its ability to participate in bio-based reactions without generating harmful byproducts aligns with global efforts to promote environmentally friendly chemical processes. A study conducted at Stanford University highlighted its use in developing bio-based surfactants, which are increasingly sought after in the cosmetics and cleaning product industries.
Despite its numerous advantages, the application of 2-(Isopropylideneaminooxy)propionic Acid is not without challenges. Issues such as scalability in industrial production and long-term stability under varying environmental conditions require further investigation. However, ongoing research continues to address these limitations, paving the way for broader adoption across multiple sectors.
In conclusion, 2-(Isopropylideneaminooxy)propionic Acid (CAS No: 5001-36-5) stands as a testament to the innovative potential of organic chemistry in addressing contemporary challenges across various industries. With continued research and development, this compound is poised to play an even more pivotal role in shaping future technologies and products.
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